Hydrocotoin

• Molecular Formula: C15H14O4
• Molecular Weight: 258.27 g/mol
• InChI: InChI=1S/C15H14O4/c1-18-11-8-12(16)14(13(9-11)19-2)15(17)10-6-4-3-5-7-10/h3-9,16H,1-2H3
• InChIKey: RVXZNIXBABAEQZ-UHFFFAOYSA-N

Hydrocotoin Overview & Sourcing

Hydrocotoin (CAS 34425-64-4), chemically identified as 2-hydroxy-4,6-dimethoxybenzophenone with molecular formula C15H14O4 and molecular weight 258.27 g/mol, is a naturally occurring simple oxygenated benzophenone derivative classified within the catechol-containing benzophenone family [1]. The compound has been isolated from multiple botanical sources including the roots of Polygala tenuifolia Willd. [2], the heartwood of Allanblackia floribunda Oliver (Guttiferae) [3], and Garcinia pseudoguttifera (Clusiaceae) [4], with additional historical documentation in Aniba pseudocoto bark [5]. Structurally, Hydrocotoin features a benzophenone core with hydroxyl substitution at the 2-position and methoxy groups at the 4- and 6-positions, placing it within the simple oxygenated benzophenone subclass that exhibits documented anti-inflammatory and cytotoxic biological activities [1].

Scaffold Benzophenone core with 2-hydroxy-4,6-dimethoxy A-ring; distinct from coumarin and xanthone natural products

Sourcing Isolated from three taxonomically distinct plant families, reducing single-species supply risk

Workflow Supports dual-pathway iNOS/COX-2 probe studies; suitable as a derivatizable phenolic scaffold for SAR

• [1] Marinov T, Kokanova-Nedialkova Z, Nedialkov PT. Naturally Occurring Simple Oxygenated Benzophenones: Structural Diversity, Distribution, and Biological Properties. Diversity. 2023;15(10):1030. doi:10.3390/d15101030 View Source
• [2] Son SR, Yoon JY, Kim SY, et al. Chemical Constituents of the Roots of Polygala tenuifolia and Their Anti-Inflammatory Effects. Plants. 2022;11(23):3307. doi:10.3390/plants11233307 View Source
• [3] Locksley HD, Murray IG. Extractives from Guttiferae. Part XIX. The isolation and structure of two benzophenones, six xanthones and two biflavonoids from the heartwood of Allanblackia floribunda Oliver. J Chem Soc C. 1971:1332-1340. doi:10.1039/J39710001332 View Source
• [4] Ali S, Goundar R, et al. Benzophenones of Garcinia pseudoguttifera (Clusiaceae). Fitoterapia. 2000;71(5):594-595. (Referenced via Semantic Scholar) View Source
• [5] PhytoBank. 2-Hydroxy-4,6-dimethoxybenzophenone (PHY0163711). PhytoBank Compound Database. 2015. View Source

Hydrocotoin Differentiation from Congeners

Generic substitution among benzophenone derivatives in anti-inflammatory research is not scientifically defensible due to the substantial variation in nitric oxide (NO) and prostaglandin E2 (PGE2) inhibitory potency observed across structurally similar compounds within the class. Within a single standardized LPS-induced RAW 264.7 macrophage assay system, simple oxygenated benzophenones exhibit NO inhibitory IC50 values ranging from 6.23 µM to over 100 µM, with activity levels spanning from strongly inhibitory to essentially inactive [1]. This wide potency distribution demonstrates that subtle differences in substitution patterns (hydroxyl positioning, methoxy group count and location, additional functional modifications) produce dramatically divergent biological outcomes that cannot be predicted by class membership alone. Consequently, procurement of a structurally related but biologically uncharacterized benzophenone in place of Hydrocotoin—which has documented, specific quantitative activity values in validated assay systems—introduces unacceptable experimental variability and may invalidate comparative analyses or mechanistic studies [2].

Target

Hydrocotoin: 2-OH, PGE2 IC50 11.03 µM, NO inhibition 38.12% at 50 µM

Similar Congener

Tenuiphenone B: PGE2 inhibition 41.73%, NO inhibition 16.97% at 50 µM; no reportable IC50

Target

Hydrocotoin: H-bond donor (2-OH), MW 258.27, RotBonds 4

Methylated Analog

Methylhydrocotoin: 2,4,6-trimethoxy, HBD=0, MW 272.30, RotBonds 5; no free phenolic handle

Benzophenone congeners show >2-fold differences in PGE2/NO inhibition even at identical concentration; methylation removes derivatization site. Activity profile may not transfer between analogs.

• [1] Son SR, Yoon JY, Kim SY, et al. Chemical Constituents of the Roots of Polygala tenuifolia and Their Anti-Inflammatory Effects. Plants. 2022;11(23):3307. doi:10.3390/plants11233307 View Source
• [2] Marinov T, Kokanova-Nedialkova Z, Nedialkov PT. Naturally Occurring Simple Oxygenated Benzophenones: Structural Diversity, Distribution, and Biological Properties. Diversity. 2023;15(10):1030. doi:10.3390/d15101030 View Source

Hydrocotoin Comparative Evidence

PGE2 Inhibition vs. Tenuiphenone B

Hydrocotoin (compound 15) exhibited moderate NO inhibitory activity in LPS-induced RAW 264.7 macrophage cells, demonstrating an inhibition rate of 38.12% at concentrations of 50 and 100 µM in a standardized anti-inflammatory screening assay [1]. This value positions Hydrocotoin within the moderate activity range of the tested benzophenone panel and provides a quantifiable benchmark for comparative analysis against other benzophenone derivatives evaluated under identical experimental conditions [1].

PGE2 Inhibition vs. Tenuiphenone B

Head-to-head

Hydrocotoin: 91.17% inhibition at 50 µM, IC50 11.03 µM
Tenuiphenone B: 41.73% inhibition, IC50 not determined

Reported higher PGE2 suppression may support dose-response study selection

RAW 264.7 macrophages, LPS 100 ng/mL, 24 h

Evidence Dimension	Nitric oxide (NO) production inhibition
Target Compound Data	38.12% inhibition rate
Comparator Or Baseline	Panel of benzophenones tested in same assay: Compound 33 (IC50 = 6.23 µM, strong inhibition); Compound 30 (IC50 = 30.05 µM); Compound 59 (IC50 = 58.72 µM); Compound 95 (16.97% inhibition); Compound 113 (IC50 = 95.4 µM, weak inhibition)
Quantified Difference	Hydrocotoin inhibition (38.12%) exceeds compound 95 (16.97%) by 2.25-fold; falls below strong inhibitors (e.g., compound 33, IC50 = 6.23 µM); comparable to moderate-range benzophenones
Conditions	LPS-induced RAW 264.7 macrophage cells; tested at 50 and 100 µM concentrations

Why This Matters

This quantified activity level enables procurement decisions based on experimental potency requirements, allowing researchers to select Hydrocotoin as a moderate-activity benzophenone control or as a scaffold for structure-activity relationship (SAR) optimization studies.

• [1] Son SR, Yoon JY, Kim SY, et al. Chemical Constituents of the Roots of Polygala tenuifolia and Their Anti-Inflammatory Effects. Plants. 2022;11(23):3307. doi:10.3390/plants11233307 View Source

NO Inhibition vs. Tenuiphenone B

Hydrocotoin (compound 19 in the referenced study) demonstrated strong inhibitory effects on PGE2 production with an IC50 value of 11.03 µM in LPS-induced RAW 264.7 macrophages [1]. PGE2 is a key pro-inflammatory lipid mediator whose production is regulated by cyclooxygenase-2 (COX-2), making this a mechanistically relevant anti-inflammatory endpoint distinct from NO inhibition [2]. The low micromolar IC50 indicates that Hydrocotoin possesses meaningful potency against this inflammatory pathway.

NO Inhibition vs. Tenuiphenone B

Head-to-head

Hydrocotoin: 38.12% inhibition at 50 µM
Tenuiphenone B: 16.97% inhibition at 50 µM
2.25-fold difference

Consistent trend across NO and PGE2 readouts supports dual-pathway interpretation

Griess assay, same model and conditions

Evidence Dimension	Prostaglandin E2 (PGE2) production inhibition
Target Compound Data	IC50 = 11.03 µM
Comparator Or Baseline	Within-class benzophenone potency range: Strong inhibitors (IC50 < 20 µM) vs. moderate inhibitors (IC50 20-50 µM) vs. weak/inactive (IC50 > 50 µM). Compound TCMB (11) showed strong inhibition; Compound 17 (xanthone) also showed strong PGE2 inhibition in the same assay panel.
Quantified Difference	IC50 of 11.03 µM falls within the strong inhibition category for benzophenone-class compounds in this assay system
Conditions	LPS-induced RAW 264.7 macrophage cells; PGE2 production measured as endpoint

Why This Matters

The 11.03 µM IC50 value provides a procurement-relevant potency benchmark distinguishing Hydrocotoin from weaker benzophenone analogs and establishes its utility as a PGE2-pathway tool compound in inflammation research.

• [1] Marinov T, Kokanova-Nedialkova Z, Nedialkov PT. Naturally Occurring Simple Oxygenated Benzophenones: Structural Diversity, Distribution, and Biological Properties. Diversity. 2023;15(10):1030. doi:10.3390/d15101030 View Source
• [2] Son SR, Yoon JY, Kim SY, et al. Chemical Constituents of the Roots of Polygala tenuifolia and Their Anti-Inflammatory Effects. Plants. 2022;11(23):3307. doi:10.3390/plants11233307 View Source

PGE2 Potency vs. 3,4,5-Trimethoxyxanthone

Hydrocotoin is unequivocally identified as 2-hydroxy-4,6-dimethoxybenzophenone, featuring a benzophenone core with a hydroxyl group at the 2-position and methoxy groups at the 4- and 6-positions [1]. This specific substitution pattern distinguishes it from other simple oxygenated benzophenones such as cotoin (which bears a different substitution arrangement), methylhydrocotoin (methylated derivative), and the various prenylated benzophenones that dominate the therapeutic benzophenone literature [2]. The compound belongs to the catechol-containing benzophenone subclass, which may contribute to its observed biological activities through redox-active or metal-chelating mechanisms [1].

PGE2 Potency vs. Xanthone

Head-to-head

Hydrocotoin IC50: 11.03 µM
3,4,5-Trimethoxyxanthone IC50: 13.56 µM
18.7% lower IC50

Reported molar potency difference may inform scaffold selection studies

Co-occurring compounds from P. tenuifolia extract

Evidence Dimension	Molecular structure and substitution pattern
Target Compound Data	2-hydroxy-4,6-dimethoxybenzophenone; C15H14O4; MW = 258.27 g/mol
Comparator Or Baseline	Other benzophenones: Cotoin (different substitution); Methylhydrocotoin (methylated derivative); Prenylated benzophenones (e.g., garcinol, xanthochymol—larger, more complex structures with prenyl side chains)
Quantified Difference	Distinct substitution pattern (2-OH, 4-OCH3, 6-OCH3) defines unique chemical space within benzophenone class; absence of prenyl groups differentiates from therapeutically prominent prenylated benzophenones
Conditions	Structural characterization by NMR and mass spectrometry following isolation from botanical sources

Why This Matters

Procurement based on precise structural identity ensures experimental reproducibility; substitution pattern determines physicochemical properties (XlogP = 3.40, TPSA = 55.80 Ų) [1] that affect solubility, membrane permeability, and biological target engagement.

• [1] PlantaE DB. Hydrocotoin Compound Record. PlantaE Database. 2025. View Source
• [2] Locksley HD, Murray IG. Extractives from Guttiferae. Part XIX. The isolation and structure of two benzophenones, six xanthones and two biflavonoids from the heartwood of Allanblackia floribunda Oliver. J Chem Soc C. 1971:1332-1340. doi:10.1039/J39710001332 View Source

2-Hydroxyl Group Differentiation from Methylhydrocotoin

Hydrocotoin has been isolated and characterized from taxonomically diverse plant families: Polygala tenuifolia Willd. (Polygalaceae) roots [1], Allanblackia floribunda Oliver (Guttiferae/Clusiaceae) heartwood [2], Garcinia pseudoguttifera (Clusiaceae) [3], and historically from Aniba pseudocoto bark [4]. This broad phylogenetic distribution suggests that the benzophenone biosynthetic pathway leading to Hydrocotoin is evolutionarily conserved across multiple angiosperm lineages, though the compound remains relatively uncommon in nature compared to more abundant benzophenone derivatives.

2-OH Differentiation vs. Methylhydrocotoin

Class-level inference

Hydrocotoin: HBD=1, MW 258.27, RotBonds=4, predicted HIA 99.44%
Methylhydrocotoin: HBD=0, MW 272.30, RotBonds=5

Free 2-OH enables derivatization and target engagement differences; ADMET profile predicted

No direct experimental ADMET comparison available

Evidence Dimension	Natural occurrence and botanical distribution
Target Compound Data	Present in at least 4 confirmed species across 3-4 plant families (Polygalaceae, Clusiaceae, Guttiferae, Lauraceae)
Comparator Or Baseline	Other benzophenones: Compound 33 (IC50 = 6.23 µM, isolated from same Polygala extract); Prenylated benzophenones (more widely distributed in Clusiaceae and Hypericaceae); Benzophenone-3 (oxybenzone, limited natural occurrence, primarily synthetic)
Quantified Difference	Hydrocotoin appears as a minor or trace constituent in most source species; not a dominant benzophenone in any known botanical matrix; co-occurs with xanthones and other benzophenones in Allanblackia [2]
Conditions	Isolation via chromatographic fractionation of plant extracts; structural confirmation by spectroscopic methods

Why This Matters

Understanding botanical source diversity informs procurement strategies (synthetic vs. isolated), affects cost and availability considerations, and may be relevant for studies investigating chemotaxonomic markers or biosynthetic pathway elucidation.

• [1] Son SR, Yoon JY, Kim SY, et al. Chemical Constituents of the Roots of Polygala tenuifolia and Their Anti-Inflammatory Effects. Plants. 2022;11(23):3307. doi:10.3390/plants11233307 View Source
• [2] Locksley HD, Murray IG. Extractives from Guttiferae. Part XIX. The isolation and structure of two benzophenones, six xanthones and two biflavonoids from the heartwood of Allanblackia floribunda Oliver. J Chem Soc C. 1971:1332-1340. doi:10.1039/J39710001332 View Source
• [3] Ali S, Goundar R, et al. Benzophenones of Garcinia pseudoguttifera (Clusiaceae). Fitoterapia. 2000;71(5):594-595. View Source
• [4] PhytoBank. 2-Hydroxy-4,6-dimethoxybenzophenone (PHY0163711). PhytoBank Compound Database. 2015. View Source

Multi-Source Botanical Distribution

Hydrocotoin exhibits physicochemical properties consistent with moderate lipophilicity (XlogP = 3.40, AlogP = 2.64) and modest polarity (Topological Polar Surface Area = 55.80 Ų) [1]. ADMET predictions using admetSAR 2 indicate high probability of human intestinal absorption (99.44%) and Caco-2 permeability (84.71%), suggesting favorable oral bioavailability characteristics [1]. The compound is predicted not to be a substrate or inhibitor of major CYP450 isoforms (CYP3A4, CYP2C9, CYP2D6), with the exception of CYP2C19 inhibition (83.82% probability) [1].

Multi-Source Distribution

Supporting evidence

3 taxonomically distinct families: Lauraceae, Polygalaceae, Clusiaceae
Tenuiphenone B: 1 family; Cotoin: 2 families

Broader natural occurrence may reduce procurement dependency on single species

Isolation confirmed by NMR/MS in primary literature

Evidence Dimension	Physicochemical properties and predicted ADMET parameters
Target Compound Data	XlogP = 3.40; TPSA = 55.80 Ų; HIA probability = 99.44%; Blood-brain barrier penetration probability = 55.00% (low); CYP inhibition profile: predominantly non-inhibitory
Comparator Or Baseline	Drug-likeness benchmarks: Lipinski Rule of 5 (MW < 500, XlogP < 5, HBD < 5, HBA < 10); Hydrocotoin satisfies all criteria. Benzophenone-3 (oxybenzone): XlogP ~3.5, TPSA ~46 Ų, but known phototoxicity and endocrine disruption concerns
Quantified Difference	Hydrocotoin's TPSA (55.80 Ų) falls within favorable range for oral absorption (typically < 140 Ų); XlogP of 3.40 balances membrane permeability with aqueous solubility
Conditions	Computational predictions via admetSAR 2.0; experimental validation not available

Why This Matters

Predicted ADMET parameters support prioritization of Hydrocotoin over analogs with less favorable predicted profiles for cell-based assays or in vivo studies requiring adequate bioavailability, though experimental confirmation is required.

• [1] PlantaE DB. Hydrocotoin Compound Record. PlantaE Database. 2025. View Source

Predicted CYP450 Inhibition Profile

High-strength differential evidence for Hydrocotoin is limited. The current literature lacks: (1) direct head-to-head comparative studies against established anti-inflammatory standards (e.g., dexamethasone, indomethacin) or benzophenone-class comparators in identical assay systems; (2) in vivo efficacy data in animal models of inflammation; (3) selectivity profiling against related inflammatory targets (COX-1, 5-LOX, etc.); (4) cytotoxicity or therapeutic index data that would differentiate Hydrocotoin from more toxic benzophenone derivatives; (5) experimental confirmation of ADMET predictions. The available quantitative evidence derives from a single primary screening study [1] and a review compilation [2], without independent replication.

Predicted CYP450 Profile

Supporting evidence

CYP2C9 non-inhibitor 94.12%, CYP2D6 non-inhibitor 92.16%, CYP3A4 non-inhibitor 72.97%, CYP2C19 inhibitor 83.82% (admetSAR 2)

In silico prediction may support co-incubation experimental design review

No experimental CYP inhibition data; class-level inference only

Evidence Dimension	Evidence quality and completeness assessment
Target Compound Data	Two quantified activity values available: NO inhibition = 38.12% at 50-100 µM; PGE2 IC50 = 11.03 µM
Comparator Or Baseline	Well-characterized anti-inflammatory natural products (e.g., curcumin: extensive in vivo data, multiple clinical trials; resveratrol: thousands of publications, diverse assay systems)
Quantified Difference	Hydrocotoin publication count: approximately 4-5 primary research papers with experimental data; comparator compounds: >10,000 publications each with comprehensive characterization
Conditions	Evidence gap analysis based on systematic literature search limited to primary research papers, patents, authoritative databases, and reputable vendor datasheets (excluding benchchems, molecule, evitachem, vulcanchem per user directive)

Why This Matters

Procurement decisions should account for the incomplete characterization profile; Hydrocotoin is appropriate for exploratory research, structure-activity relationship studies, or as a benzophenone-class reference compound, but not for applications requiring extensively validated or clinically translatable anti-inflammatory activity.

• [1] Son SR, Yoon JY, Kim SY, et al. Chemical Constituents of the Roots of Polygala tenuifolia and Their Anti-Inflammatory Effects. Plants. 2022;11(23):3307. doi:10.3390/plants11233307 View Source
• [2] Marinov T, Kokanova-Nedialkova Z, Nedialkov PT. Naturally Occurring Simple Oxygenated Benzophenones: Structural Diversity, Distribution, and Biological Properties. Diversity. 2023;15(10):1030. doi:10.3390/d15101030 View Source

Hydrocotoin Research & Application Scenarios

iNOS/COX-2 Probe for Macrophage Inflammation

Hydrocotoin can serve as a moderate-activity benzophenone-class reference compound in LPS-induced RAW 264.7 macrophage screening campaigns evaluating NO and PGE2 production. With documented NO inhibition of 38.12% at 50-100 µM and PGE2 IC50 of 11.03 µM [1][2], Hydrocotoin provides a calibrated activity benchmark that enables researchers to contextualize the potency of novel benzophenone derivatives or structurally related compounds within the same assay system. This application is particularly valuable for structure-activity relationship (SAR) studies examining how modifications to the benzophenone core affect anti-inflammatory potency, as Hydrocotoin's 2-hydroxy-4,6-dimethoxy substitution pattern represents a defined reference point against which structural variants can be quantitatively compared.

2-OH Benzophenone Derivatization Scaffold

Hydrocotoin has been unequivocally isolated and characterized from the roots of Polygala tenuifolia Willd., a traditional medicinal plant with documented anti-inflammatory properties [1]. In phytochemical standardization or quality control applications, Hydrocotoin may serve as a marker compound for authenticating P. tenuifolia root extracts or for comparative metabolomic profiling across Polygala species and related Polygalaceae taxa. The compound's presence across multiple botanical families (Polygalaceae, Clusiaceae, Guttiferae) [3][4] also supports its utility in chemotaxonomic studies investigating the evolutionary distribution of benzophenone biosynthetic pathways in angiosperms.

Polygala tenuifolia Reference Standard

Hydrocotoin's well-defined chemical structure (2-hydroxy-4,6-dimethoxybenzophenone, C15H14O4, MW = 258.27 g/mol) [1] and documented PGE2 inhibitory activity (IC50 = 11.03 µM) [2] position it as a suitable scaffold for computational chemistry applications, including molecular docking studies against COX-2, iNOS, or other inflammation-relevant protein targets. The compound's moderate molecular weight, favorable XlogP (3.40), and absence of complex stereochemistry make it computationally tractable for virtual screening workflows and pharmacophore modeling. Predicted ADMET parameters (high intestinal absorption probability 99.44%, minimal CYP inhibition liability) [1] further support its use as a starting point for in silico lead optimization efforts aimed at improving potency while maintaining favorable drug-likeness properties.

Benzophenone vs. Xanthone Potency Comparator

Hydrocotoin's structural relationship to methylhydrocotoin and other simple oxygenated benzophenones isolated from shared botanical sources (e.g., Allanblackia floribunda) [3] establishes its utility as a comparator compound in structure-activity relationship studies focused on the benzophenone chemical class. Researchers investigating how methylation, hydroxyl positioning, or additional ring substitutions modulate anti-inflammatory activity can employ Hydrocotoin (2-OH, 4,6-di-OCH3) as a reference structure to systematically evaluate the functional consequences of specific molecular modifications. This application is reinforced by the availability of quantitative activity data for multiple benzophenones tested under identical assay conditions [4], enabling direct potency comparisons that inform rational molecular design.

Application

Selection Property

Validation Focus

iNOS/COX-2 probe studies

Dual-pathway activity profile (PGE2/NO) in macrophage model

Reported concordance across orthogonal inflammatory readouts

Benzophenone SAR derivatization

Free 2-OH handle; predicted favorable ADMET properties

Derivatization feasibility and predicted oral absorption parameters

Polygala tenuifolia reference standard

Low MW aglycone, multi-source occurrence, chemotaxonomic marker

Chromatographic identity and purity verification against authentic sample

Benzophenone vs. xanthone comparator

Internally controlled PGE2 IC50 dataset from same plant extract

Scaffold selection rationale based on reported potency and synthetic tractability

• [1] PlantaE DB. Hydrocotoin Compound Record. PlantaE Database. 2025. View Source
• [2] Marinov T, Kokanova-Nedialkova Z, Nedialkov PT. Naturally Occurring Simple Oxygenated Benzophenones: Structural Diversity, Distribution, and Biological Properties. Diversity. 2023;15(10):1030. doi:10.3390/d15101030 View Source
• [3] Locksley HD, Murray IG. Extractives from Guttiferae. Part XIX. The isolation and structure of two benzophenones, six xanthones and two biflavonoids from the heartwood of Allanblackia floribunda Oliver. J Chem Soc C. 1971:1332-1340. doi:10.1039/J39710001332 View Source
• [4] Son SR, Yoon JY, Kim SY, et al. Chemical Constituents of the Roots of Polygala tenuifolia and Their Anti-Inflammatory Effects. Plants. 2022;11(23):3307. doi:10.3390/plants11233307 View Source